3-(3,5-dimethylisoxazol-4-yl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]propanamide
• InChI: InChI=1S/C17H18N4O3/c1-11-13(12(2)24-21-11)5-6-16(22)20-10-14-17(19-8-7-18-14)15-4-3-9-23-15/h3-4,7-9H,5-6,10H2,1-2H3,(H,20,22)
• InChI Key: CIMFMFFRMRFFJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research on derivatives incorporating thiazolo(3,2-a)benzimidazole moiety explores the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives. These compounds are foundational in developing novel heterocyclic compounds with potential applications in pharmaceuticals and materials science (Farag et al., 2011).

Complex Formation and Coordination Chemistry

• Studies on palladium(II) chloride complexes with related ligands demonstrate the versatility of pyrazol-1-yl and dimethylpyrazol-1-yl derivatives in forming supramolecular structures. These findings have implications for developing new catalytic systems and understanding metal-ligand interactions (Palombo et al., 2019).

Antimicrobial and Anti-inflammatory Applications

• Novel pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. This research is significant for developing new therapeutic agents (Kendre et al., 2015).

Potential in Neurokinin-1 Receptor Antagonism

• A study on an orally active, water-soluble neurokinin-1 receptor antagonist highlights the compound's efficacy in pre-clinical tests for emesis and depression. Such research is crucial for identifying new treatments for these conditions (Harrison et al., 2001).

Heterocyclic System Synthesis

• Investigations into the synthesis of heterocyclic systems from key intermediates demonstrate the utility of certain core structures in generating diverse and structurally complex molecules. These studies are foundational for drug discovery and development (Sayed et al., 2002).